N-(2-methoxybenzyl)-1-(methylsulfonyl)azetidine-3-carboxamide
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Description
N-(2-methoxybenzyl)-1-(methylsulfonyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C13H18N2O4S and its molecular weight is 298.36. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization Techniques
- Studies on the synthesis of various chemical compounds, including those with similar structural motifs to N-(2-methoxybenzyl)-1-(methylsulfonyl)azetidine-3-carboxamide, emphasize advancements in synthetic methodologies. For instance, the research on "Synthesis, Characterization, and Cytotoxicity of Some New 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives" demonstrates the synthesis and in vitro cytotoxic activity assessment of newly synthesized compounds against Ehrlich Ascites Carcinoma (EAC) cells, showcasing techniques applicable in medicinal chemistry and drug discovery (Hassan, Hafez, & Osman, 2014).
Biological Activity and Drug Discovery
- The application of compounds in biological settings, such as the use of specific synthetic compounds for inhibiting biological targets or studying disease mechanisms, is a significant area of research. For example, "Studies of metabolism and disposition of potent human immunodeficiency virus (HIV) integrase inhibitors using 19F-NMR spectroscopy" highlights the use of spectroscopic techniques to study the metabolic fate and excretion of potential drug candidates, providing insights into drug development and pharmacokinetics (Monteagudo et al., 2007).
Chemical Modifications and Optimization
- Research on modifying chemical structures to enhance biological activity or improve pharmacokinetic properties is crucial. For instance, "Discovery of a 1-Methyl-3,4-dihydronaphthalene-Based Sphingosine-1-Phosphate (S1P) Receptor Agonist Ceralifimod (ONO-4641)" discusses the structure-activity relationship (SAR) study leading to the discovery of a clinical candidate for treating autoimmune diseases, emphasizing the importance of chemical modifications in drug discovery (Kurata et al., 2017).
Properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]-1-methylsulfonylazetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O4S/c1-19-12-6-4-3-5-10(12)7-14-13(16)11-8-15(9-11)20(2,17)18/h3-6,11H,7-9H2,1-2H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWTPBKSCSXLGSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC(=O)C2CN(C2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.